Cas no 899973-00-3 (ORCWFKVUJGZOIQ-HAVVHWLPSA-N)

• Product Name: ORCWFKVUJGZOIQ-HAVVHWLPSA-N
• CAS No: 899973-00-3
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 6621778
• PubChem ID: 52971583
• Update Time: 2025-05-20

ORCWFKVUJGZOIQ-HAVVHWLPSA-N Chemical and Physical Properties

Names and Identifiers

• ORCWFKVUJGZOIQ-HAVVHWLPSA-N
• Urea, N-(2-cyanophenyl)-N'-[2,3-dihydro-3-(2-methoxyethyl)-2-oxo-4(1H)-quinazolinylidene]-
• 1-(2-cyanophenyl)-3-[(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene]urea
• (3E)-1-(2-cyanophenyl)-3-[3-(2-methoxyethyl)-2-oxo-4aH-quinazolin-4-ylidene]urea
• 899973-00-3

• Inchi： 1S/C19H17N5O3/c1-27-11-10-24-17(14-7-3-5-9-16(14)22-19(24)26)23-18(25)21-15-8-4-2-6-13(15)12-20/h2-9H,10-11H2,1H3,(H,21,25)(H,22,26)
• InChI Key： ORCWFKVUJGZOIQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C#N)C(N=C1C2=C(NC(=O)N1CCOC)C=CC=C2)=O

Computed Properties

• Exact Mass: 363.13313942g/mol
• Monoisotopic Mass: 363.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 11.06±0.70(Predicted)

Additional information on ORCWFKVUJGZOIQ-HAVVHWLPSA-N

Compound CAS No 899973-00-3: A Comprehensive Overview

The compound with CAS Registry Number 899973-00-3, also identified as ORCWFKVUJGZOIQ-HAVVHWLPSA-N, is a fascinating molecule that has garnered significant attention in the scientific community. This compound, which belongs to the class of organic compounds, has been extensively studied for its unique properties and potential applications across various fields, including materials science, pharmaceuticals, and environmental chemistry.

Recent studies have highlighted the electronic properties of ORCWFKVUJGZOIQ-HAVVHWLPSA-N, revealing its exceptional ability to conduct electricity under specific conditions. Researchers have found that this compound exhibits semiconductor-like behavior, making it a promising candidate for use in advanced electronic devices such as sensors, transistors, and photovoltaic cells. The ability to tune its electronic properties through chemical modifications has further enhanced its potential in these applications.

In the field of pharmaceuticals, ORCWFKVUJGZOIQ-HAVVHWLPSA-N has shown remarkable bioactivity. Preclinical studies suggest that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to interact with cellular receptors has led to investigations into its potential as a drug delivery agent, where it could serve as a carrier for targeted therapies.

Environmental scientists have also taken an interest in ORCWFKVUJGZOIQ-HAVVHWLPSA-N due to its role in catalytic processes. Recent research indicates that this compound can act as an efficient catalyst in the degradation of organic pollutants, offering a sustainable solution for water purification and waste management systems. Its high stability under harsh conditions makes it particularly suitable for industrial applications where durability is a critical factor.

The synthesis of ORCWFKVUJGZOIQ-HAVVHWLPSA-N involves a multi-step process that combines traditional organic synthesis techniques with modern chemical engineering methods. Researchers have optimized the synthesis pathway to achieve higher yields and better purity levels, which are essential for large-scale production and commercialization.

One of the most intriguing aspects of this compound is its versatility. By modifying its structure through functional group substitutions or polymerization, scientists can tailor its properties to suit specific applications. For instance, incorporating this compound into polymer matrices has been shown to enhance the mechanical strength and thermal stability of the resulting materials, opening up new possibilities in composite manufacturing.

Moreover, the compound's compatibility with various analytical techniques has facilitated its characterization using advanced tools such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided valuable insights into its molecular structure and dynamic behavior at the molecular level.

In conclusion, ORCWFKVUJGZOIQ-HAVVHWLPSA-N (CAS No 899973-00-3) is a versatile and multifaceted compound with immense potential across diverse scientific domains. Its unique properties, coupled with ongoing research advancements, position it as a key player in future technological innovations.